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PFDA: Core Chemical & Environmental Profile

Perfluorodecanoic acid (PFDA) is a long-chain per- and polyfluoroalkyl substance (PFAS) with a ten-

carbon backbone. Its strong carbon-fluorine bonds are responsible for its significant environmental

persistence and resistance to degradation [1] [2].

The table below summarizes key characteristics and environmental data for PFDA.

Property Details & Quantitative Data

Chemical Structure Long-chain PFAS; 10-carbon hydrophobic backbone [1].

| Persistence | Half-life in humans: ~7.1 years [1]. Half-life in environment: Can be up to 8.5 years;

persistent in soil, water, and air due to resistance to photolysis and biodegradation [2]. | | Environmental

Presence | Surface Water: Up to 12.5 ng/L (Australia) [2]. Soil: Up to 60 μg/kg (max) in US agricultural

soils; 26 μg/kg average in one US site [2]. Groundwater: Up to 3.2 μg/L at US Air Force sites [1]. | |

Human Exposure Levels | General Population (Serum): Up to 51.3 ng/mL (US NHANES) [2].

Occupational/High-Exposure (Serum): Up to 67.76 ng/mL [2]. Urine (Pregnant Women, Shanghai):

Peak of 152.39 ng/mL (296.43 nM) [2]. | | Bioaccumulation | Ranked #174 on the ATSDR priority list for

persistence, accumulation, and toxicity [1]. Accumulates in the food web, with fish and seafood showing

high levels [3]. |
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Mechanisms of Toxicity: Insights from Experimental
Studies

Recent studies have elucidated specific molecular pathways through which PFDA exerts toxic effects. Key

findings from 2025 research include its role in promoting inflammation and disrupting metabolic processes.

The table below summarizes experimental models, protocols, and key findings from pivotal studies.

Toxicity
Focus

Experimental Models &
Dosing

Key Methodological
Protocols

Core
Findings

| Intestinal Inflammation [2] | - In vitro: RAW264.7 and iBMDM macrophage cell lines.

In vivo: IBD mouse model.

Dosing: 50 nM and 100 nM PFDA for in vitro; 0.3 mg/kg/day for 7 days for in vivo. | - RNA-seq
analysis for pathway identification.

Western Blotting and qPCR to measure protein and gene expression (e.g., IL-1β, TNF-α, cGAS,
STING).

Immunofluorescence staining for protein localization and expression. | - PFDA induces a pro-
inflammatory state.

Mechanism: Activates the cGAS/STING/NF-κB signaling pathway. | | Oxidative Stress [4] | - In
vivo: Zebrafish model.

Dosing: Environmentally relevant levels. | - Assessment of oxidative stress markers.
Evaluation of mitochondrial β-oxidation activity. | - PFDA increases oxidative stress.

Mechanism: Inhibition of mitochondrial β-oxidation. | | General Ecotoxicology [1] | - In vivo:
Various teleost fish species.

Dosing: Waterborne or dietary exposure. | - Literature review and computational gene ontology
analysis of molecular pathways. | - PFDA linked to developmental issues, endocrine disruption,
neurotoxicity, and altered lipid metabolism in fish.
Insulin signaling and immune system signaling are key disrupted pathways. |

Visualizing the Inflammatory Pathway Activated by
PFDA
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The diagram below illustrates the cGAS/STING/NF-κB signaling pathway, a key molecular mechanism by

which PFDA exposure promotes intestinal inflammation, as identified in the research [2]. This provides a

clear, logical flow from cellular stimulus to inflammatory response.
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Research Context and Future Directions

The drive to understand PFDA's specific toxicity is intensifying as regulations target well-studied PFAS like

PFOA and PFOS. Evidence suggests that longer-chain PFAS like PFDA may pose greater toxicity concerns

[1]. This has triggered significant global regulatory action in 2025, including stricter controls and

comprehensive bans in regions like the European Union [5] [6].

A major challenge in risk assessment is the conflict between the circular economy and PFAS contamination.

The use of PFAS-laden biosolids and pesticides in agriculture introduces these persistent chemicals into the

food chain, creating a cycle of contamination that is difficult to break [7] [8]. Future research will likely

focus on innovative remediation technologies and the development of safer alternative materials.
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environmental-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/b539037#pfda-persistence-and-environmental-stability
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s539037?utm_src=pdf-bulk
https://www.smolecule.com/products/s539037?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

